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Compound of Interest

Compound Name: RS-93522

Cat. No.: B1680139 Get Quote

Despite a comprehensive search for publicly available information, detailed application notes

and protocols for the use of RS-93522 in specific disease research could not be generated.

RS-93522 is identified as a dihydropyridine calcium antagonist, a class of drugs primarily

investigated for their potential in treating cardiovascular conditions such as hypertension.

However, it appears that the development of RS-93522 was discontinued by Roche

Bioscience, and as a result, there is a significant lack of published research detailing its specific

applications, quantitative data, and experimental protocols.

Our investigation sought to identify research areas where RS-93522 has been a primary focus,

with the goal of providing researchers, scientists, and drug development professionals with a

comprehensive resource. The core requirements of detailing quantitative data, experimental

protocols, and visualizing signaling pathways could not be met due to the absence of specific

studies on this compound in the public domain.

While general information on the mechanism of action of dihydropyridine calcium antagonists is

widely available, this does not suffice to create the specific and detailed application notes

requested for RS-93522. Calcium channel blockers, as a class, function by inhibiting the influx

of calcium ions into vascular smooth muscle cells and cardiac muscle cells, leading to

vasodilation and a subsequent reduction in blood pressure.

The intended application for this document was to provide a practical guide for researchers.

This would have included:
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Quantitative Data: Summarized in tables for easy comparison, including metrics like IC50, Ki,

and EC50 values from in vitro assays, as well as efficacy data from preclinical in vivo

models.

Experimental Protocols: Detailed methodologies for key experiments such as calcium

channel binding assays, in vitro vasorelaxation studies, and in vivo studies in animal models

of hypertension.

Signaling Pathway and Workflow Diagrams: Visual representations of the molecular

pathways affected by RS-93522 and the workflows of relevant experimental procedures,

created using Graphviz.

Unfortunately, the absence of primary research literature and clinical trial data specifically

mentioning RS-93522 makes it impossible to provide this detailed and specific information.

Researchers interested in the broader class of dihydropyridine calcium antagonists will find a

wealth of information in the scientific literature that can serve as a basis for understanding their

general application in cardiovascular research. However, for RS-93522 specifically, the

available information is insufficient to generate the requested application notes and protocols.

To cite this document: BenchChem. [Application of RS-93522 in Disease Research:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680139#application-of-rs-93522-in-specific-disease-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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